Ethoxy(trifluoro)silane
Description
Ethoxy(trifluoro)silane is a type of silane compound . Silanes are derivatives of silicon compounds that contain Si-C and Si-H bonds . They are widely used in various applications due to their ability to bond organic materials to inorganic materials .
Synthesis Analysis
The synthesis of silane compounds like this compound often involves reactions at the macro silane/water interface. This process tracks the hydrolysis and condensation of the ORMOSIL .Molecular Structure Analysis
The molecular formula of this compound is CHFOSi . It has an average mass of 172.221 Da and a monoisotopic mass of 172.053131 Da . The structure of silane compounds is such that they contain both organic functional and alkoxy groups in one molecule .Chemical Reactions Analysis
Silane compounds like this compound can react with surfaces through surface hydroxyl groups or bound water to form a strongly bound coating . This coating includes both covalent bonds and multiple van der Waals interactions .Physical And Chemical Properties Analysis
The properties of silane compounds like this compound can be improved through various modifications. For instance, the dimethoxy-type silane-coupling agents have improved properties such as environment-friendly fabrication process, mechanical, physical, swelling, and dynamic viscoelastic properties of composites .Mechanism of Action
Future Directions
Recent research has focused on innovative electrolyte molecular designs, such as ether, ester, sulfone, sulfonamide, phosphate, and salt, aimed at overcoming challenges associated with silane compounds . Additionally, the use of silane compounds for the hydrophobic modification of materials like polyurethane is being explored .
properties
CAS RN |
460-55-9 |
|---|---|
Molecular Formula |
C2H5F3OSi |
Molecular Weight |
130.14 g/mol |
IUPAC Name |
ethoxy(trifluoro)silane |
InChI |
InChI=1S/C2H5F3OSi/c1-2-6-7(3,4)5/h2H2,1H3 |
InChI Key |
DHYCULBUJAVPRU-UHFFFAOYSA-N |
SMILES |
CCO[Si](F)(F)F |
Canonical SMILES |
CCO[Si](F)(F)F |
Origin of Product |
United States |
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